Cas no 329932-88-9 (3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid)

3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid is a sulfonamide-based benzoic acid derivative featuring a phenylpiperazine moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of biologically active molecules targeting neurological and cardiovascular systems. Its structural characteristics—a sulfonyl linker connecting a benzoic acid core to a phenylpiperazine group—impart favorable physicochemical properties, including balanced lipophilicity and hydrogen-bonding capacity, which may enhance membrane permeability and target engagement. The benzoic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or metal-coordinating complexes. This compound is of interest in structure-activity relationship (SAR) studies for optimizing ligand-receptor interactions, particularly in GPCR-related research. Its purity and stability under standard laboratory conditions make it suitable for exploratory synthetic applications.

3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid structure

329932-88-9 structure

Product Name:3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid

CAS No:329932-88-9

MF:C₁₇H₁₈N₂O₄S

MW:346.400823116302

CID:2113345

PubChem ID:690611

Update Time:2025-07-02

3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[(4-phenyl-1-piperazinyl)sulfonyl]Benzoic acid
- 3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid
- 329932-88-9
- Oprea1_472380
- CS-0218294
- MFCD01197461
- G42931
- 3-(4-Phenyl-piperazine-1-sulfonyl)-benzoic acid
- AG-690/13703660
- DA-24534
- Z45618659
- AKOS000114920
- 3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoicacid
- EN300-00530
- 3-(4-phenylpiperazin-1-yl)sulfonylbenzoic acid
- Oprea1_109077
- HMS1761D07
- Inchi： 1S/C17H18N2O4S/c20-17(21)14-5-4-8-16(13-14)24(22,23)19-11-9-18(10-12-19)15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,20,21)
- InChI Key： XPDAYARHVAIRCS-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

Exact Mass: 346.09872823Da
Monoisotopic Mass: 346.09872823Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 86.3Å²

3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-50mg	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	50mg	￥1857	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-100mg	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	100mg	￥2781	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-250mg	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	250mg	￥4277	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-500mg	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	500mg	￥7387	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-1g	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	1g	￥12333	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-2.5g	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	2.5g	￥19310	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288964-5g	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	98%	5g	￥35694	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14338-1G	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	95%	1g	￥ 2,171.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14338-5G	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	95%	5g	￥ 6,600.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14338-10G	3-[(4-phenylpiperazin-1-yl)sulfonyl]benzoic acid	329932-88-9	95%	10g	￥ 9,787.00	2023-04-13